Cas no 933883-51-3 (2-Amino-1-(1-aza-2-(3,4-dihydroxyphenyl)vinyl)ethene-1,2-dicarbonitrile)

• Product Name: 2-Amino-1-(1-aza-2-(3,4-dihydroxyphenyl)vinyl)ethene-1,2-dicarbonitrile
• CAS No: 933883-51-3
• MF: C₁₁H₈N₄O₂
• MW: 228.20682144165
• MDL: MFCD00170761
• CID: 5019090
• Update Time: 2026-02-28

2-Amino-1-(1-aza-2-(3,4-dihydroxyphenyl)vinyl)ethene-1,2-dicarbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(1-aza-2-(3,4-dihydroxyphenyl)vinyl)ethene-1,2-dicarbonitrile
• (2Z)-2-amino-3-[(E)-[(3,4-dihydroxyphenyl)methylidene]amino]but-2-enedinitrile
• 2-Amino-1-(1-aza-2-(3,4-dihydroxyphenyl)vinyl)ethene-1,2-dicarbonitrile

• MDL： MFCD00170761
• Inchi： 1S/C11H8N4O2/c12-4-8(14)9(5-13)15-6-7-1-2-10(16)11(17)3-7/h1-3,6,16-17H,14H2/b9-8-,15-6+
• InChI Key： WLDONRITHRLRFA-GMLODJKISA-N
• SMILES： OC1=C(C=CC(/C=N/C(/C#N)=C(/C#N)\N)=C1)O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 437
• XLogP3: 0.3
• Topological Polar Surface Area: 126

Additional information on 2-Amino-1-(1-aza-2-(3,4-dihydroxyphenyl)vinyl)ethene-1,2-dicarbonitrile

Comprehensive Overview of 2-Amino-1-(1-aza-2-(3,4-dihydroxyphenyl)vinyl)ethene-1,2-dicarbonitrile (CAS No. 933883-51-3)

The compound 2-Amino-1-(1-aza-2-(3,4-dihydroxyphenyl)vinyl)ethene-1,2-dicarbonitrile (CAS No. 933883-51-3) is a highly specialized organic molecule with a unique structural framework. Its aza-vinyl and dihydroxyphenyl moieties make it a subject of interest in pharmaceutical and materials science research. The presence of amino and dicarbonitrile functional groups further enhances its reactivity, enabling diverse applications in synthetic chemistry and drug discovery.

Recent trends in scientific literature highlight the growing demand for nitrile-based compounds due to their versatility in organic synthesis. Researchers are particularly intrigued by the potential of 933883-51-3 as a building block for heterocyclic scaffolds, which are pivotal in developing novel therapeutics. The compound's 3,4-dihydroxyphenyl segment also aligns with current studies on polyphenol derivatives, known for their antioxidant properties and relevance in nutraceuticals.

From an industrial perspective, 2-Amino-1-(1-aza-2-(3,4-dihydroxyphenyl)vinyl)ethene-1,2-dicarbonitrile has garnered attention for its role in advanced material synthesis. Its conjugated system and electron-rich groups make it a candidate for organic semiconductors or photocatalysts, addressing the global push for sustainable energy solutions. Computational studies suggest its potential in molecular electronics, where precise control over electronic properties is critical.

One of the most frequently asked questions about this compound revolves around its synthetic route optimization. Laboratories are exploring greener methodologies, such as microwave-assisted synthesis or catalytic cyclization, to improve yield and reduce waste. Additionally, the aza-vinyl linkage in 933883-51-3 has sparked discussions about its stability under physiological conditions, a key consideration for bioactive molecule design.

In the context of structure-activity relationships (SAR), this compound's dicarbonitrile group offers a strategic handle for derivatization. Medicinal chemists are investigating its incorporation into kinase inhibitors or GPCR modulators, leveraging its ability to form hydrogen bonds with biological targets. The dihydroxyphenyl moiety further complements these efforts by mimicking natural ligand interactions.

Environmental and regulatory aspects of CAS No. 933883-51-3 are also under scrutiny. While not classified as hazardous, its nitrile functionality warrants careful handling protocols. Recent publications emphasize the need for lifecycle assessment in chemical production, aligning with the green chemistry principles advocated by major research institutions.

Looking ahead, the integration of AI-driven drug discovery platforms could accelerate the exploration of 2-Amino-1-(1-aza-2-(3,4-dihydroxyphenyl)vinyl)ethene-1,2-dicarbonitrile. Machine learning models trained on molecular descriptors may predict novel applications, from antiviral agents to fluorescent probes. This intersection of computational and experimental science positions 933883-51-3 as a compound of enduring relevance in interdisciplinary research.